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Compound of Interest

Compound Name: 1-Aminoanthracene

Cat. No.: B165094 Get Quote

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides critical safety and logistical information for the handling, storage, and

disposal of 1-Aminoanthracene. Adherence to these guidelines is essential for ensuring

personal safety and maintaining a secure laboratory environment.

Hazard Identification and Safety Summary
1-Aminoanthracene is classified as a hazardous substance that poses several risks upon

exposure.[1] It is known to cause skin and serious eye irritation, and may lead to respiratory

irritation.[2][3] There is limited evidence of a carcinogenic effect.[1] The substance is a

combustible solid and can cause photosensitivity, potentially leading to light-induced allergic

reactions.[1][2][3] The primary target organ for toxicity is the respiratory system.[2]

Physical and Chemical Properties
A summary of key quantitative data for 1-Aminoanthracene is provided below for easy

reference.
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Property Value Source(s)

CAS Number 610-49-1 [2][4]

Molecular Formula C₁₄H₁₁N [2][4]

Molecular Weight 193.24 g/mol [2][3][4]

Appearance
Yellow-green to dark brown

powder
[1][3][4]

Melting Point 114-118 °C (237-244 °F) [1][2]

Solubility in Water Immiscible [1]

Storage Class 11 (Combustible Solids) [2]

Personal Protective Equipment (PPE)
Strict adherence to PPE protocols is mandatory when handling 1-Aminoanthracene. The

following equipment must be used to minimize exposure risk.
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Body Part Required PPE
Specifications and
Remarks

Respiratory Dust mask / Respirator

An N95 (US) dust mask or

equivalent is the minimum

requirement.[2] A full

respiratory protection program

that meets OSHA standards

should be implemented when

necessary.[1][5]

Eyes/Face Safety glasses or goggles

Safety glasses must have side

shields.[1] Chemical safety

goggles are recommended.[1]

Contact lenses should not be

worn as they can absorb and

concentrate irritants.[1]

Hands Chemical-resistant gloves

Nitrile rubber, polychloroprene,

butyl rubber, or PVC gloves

are suitable for handling the

dry solid.[1] Glove suitability

depends on the frequency and

duration of contact; replace

gloves immediately if

contaminated.[1]

Body Protective clothing

A lab coat or overalls should

be worn.[1] A PVC apron is

also recommended for

additional protection.[1] Work

clothes should be laundered

separately from personal

clothing.[1]

Operational Plan: Step-by-Step Handling Procedure
A systematic approach to handling 1-Aminoanthracene is crucial for safety. The following

workflow outlines the standard operating procedure.
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Preparation Phase

Handling Phase

Post-Handling & Disposal Phase

Verify availability of emergency equipment (eyewash, safety shower)

Don all required PPE (Gloves, Goggles, Lab Coat, Respirator)

Ensure work area is well-ventilated (use fume hood or local exhaust)

Retrieve 1-Aminoanthracene from secure storage

Proceed to handling

Weigh the required amount, avoiding dust generation

Perform experimental work within the ventilated area

Securely seal the primary container when not in use

Decontaminate work surfaces

Experiment complete

Collect all waste (surplus chemical, contaminated items)

Place waste in a labeled, sealed hazardous waste container

Doff PPE in the correct order

Wash hands thoroughly with soap and water

Click to download full resolution via product page

Caption: Standard Operating Procedure for 1-Aminoanthracene.
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Emergency and Disposal Plans
Immediate and correct response to emergencies is critical. All personnel must be familiar with

the following procedures.

Eye Contact: Immediately flush eyes with copious amounts of running water for at least 15

minutes, ensuring to lift the upper and lower eyelids.[1][6] Seek prompt medical attention.

Skin Contact: Remove all contaminated clothing immediately. Wash the affected area

thoroughly with soap and plenty of water.[1] If skin irritation develops or persists, seek

medical attention.

Inhalation: Move the individual to fresh air at once.[7] If breathing is difficult or discomfort

occurs, seek medical attention.[5]

Ingestion: Do NOT induce vomiting.[5] Have the person rinse their mouth and drink 2-4

cupfuls of water.[5] Seek immediate medical attention.[5]

The following diagram outlines the necessary steps for managing a spill of 1-
Aminoanthracene.
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Cleanup Procedure

Spill Occurs

Alert personnel in the immediate area

Don appropriate PPE (respirator, gloves, goggles, protective clothing)

Prevent spill from entering drains or water courses

Dampen material with water to prevent dust

Use dry cleanup methods (HEPA-filtered vacuum or careful sweeping)

Collect residue into a labeled, sealed container for disposal

Decontaminate the spill area

Report the incident to a supervisor

Click to download full resolution via product page

Caption: Emergency Workflow for a 1-Aminoanthracene Spill.
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All waste containing 1-Aminoanthracene, including contaminated PPE and spill cleanup

materials, must be treated as hazardous waste.

Collection: Collect waste materials in a suitable, clearly labeled, and securely sealed

container.[1]

Storage: Store waste containers in a designated, secure area away from incompatible

materials.[1]

Disposal: All disposal must be conducted through a licensed waste disposal company and in

strict accordance with all local, state, and federal regulations.[7][8] Do not dispose of 1-
Aminoanthracene in standard laboratory trash or down the drain.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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